Cas no 2229545-13-3 (1-(2-azidoethyl)-2-methoxy-4-nitrobenzene)

• Product Name: 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene
• CAS No: 2229545-13-3
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 6012589
• PubChem ID: 165721550
• Update Time: 2025-10-29

1-(2-azidoethyl)-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene
• 2229545-13-3
• EN300-1758944

• Inchi： 1S/C9H10N4O3/c1-16-9-6-8(13(14)15)3-2-7(9)4-5-11-12-10/h2-3,6H,4-5H2,1H3
• InChI Key： ODEHVVLLUQFIQY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene

Introduction to 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene (CAS No. 2229545-13-3)

1-(2-azidoethyl)-2-methoxy-4-nitrobenzene, identified by the chemical identifier CAS No. 2229545-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a nitro group at the 4-position and an azido substituent on the 2-position of a methoxy benzene ring, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene combines functional groups that are widely recognized for their reactivity and utility in drug development. The presence of the nitro group not only contributes to the electronic properties of the aromatic system but also serves as a versatile handle for further chemical transformations, such as reduction to an amine or diazotization. On the other hand, the azido group is a powerful nucleophile that can participate in various coupling reactions, including Sonogashira couplings and azide-alkyne cycloadditions, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the potential of aryl compounds with nitro and azido substituents in developing novel therapeutic agents. For instance, derivatives of nitroaromatics have been extensively studied for their antimicrobial and anti-inflammatory properties, while azido compounds have found applications in click chemistry due to their ability to form stable triazole derivatives under mild conditions. The combination of these functional groups in 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene suggests its potential utility in designing molecules with enhanced biological activity.

In the context of drug discovery, the methoxy group in 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Methoxy substitution is commonly employed to improve solubility, metabolic stability, and binding affinity to biological targets. The specific positioning of this group on the benzene ring influences electronic distribution and steric interactions, which are critical factors in determining the efficacy and selectivity of pharmaceuticals.

Current research endeavors are focusing on leveraging the reactivity of 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene to develop new scaffolds for therapeutic intervention. For example, studies have demonstrated its role as a precursor in synthesizing kinase inhibitors, where the nitro and azido groups facilitate strategic modifications to achieve high target specificity. Additionally, the compound has been explored in designing probes for biochemical assays, owing to its ability to undergo facile functionalization without compromising structural integrity.

The synthetic pathways involving 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene have been optimized for scalability and efficiency, making it a practical choice for industrial applications. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce additional functionalities while maintaining regioselectivity. These methodologies align with contemporary trends toward green chemistry, emphasizing minimal waste generation and sustainable practices.

The biological evaluation of derivatives derived from 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene has revealed promising results in preclinical studies. Compounds featuring modified versions of this core structure have shown potential against a range of diseases, including cancer and neurological disorders. The ability to fine-tune molecular properties through structural derivatization underscores its versatility as a pharmacophore.

Looking ahead, the future prospects of 1-(2-azidoethyl)-2-methoxy-4-nitrobenzene are closely tied to innovations in synthetic methodologies and computational drug design. The integration of artificial intelligence (AI) into molecular modeling has accelerated the identification of novel derivatives with enhanced pharmacological profiles. This synergy between experimental chemistry and computational science is expected to unlock new possibilities for therapeutic applications.

In conclusion,1-(2-azidoethyl)-2-methoxy-4-nitrobenzene (CAS No. 2229545-13-3) represents a significant asset in pharmaceutical research due to its unique structural features and reactivity profile. Its role as a building block for advanced drug candidates continues to be explored across multiple therapeutic domains, driven by ongoing advancements in synthetic chemistry and biological evaluation.